Cas no 186495-49-8 (3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine)

3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine structure
186495-49-8 structure
Product Name:3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine
CAS No:186495-49-8
MF:C16H17F2N
MW:261.30969119072
CID:874041
Update Time:2025-04-19

3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3,3-bis(3-fluorophenyl)-N-methylpropan-1-amine
    • DELUCEMINE
    • Inchi: 1S/C16H17F2N/c1-19-9-8-16(12-4-2-6-14(17)10-12)13-5-3-7-15(18)11-13/h2-7,10-11,16,19H,8-9H2,1H3
    • InChI Key: MUGNLPWYHGOJEG-UHFFFAOYSA-N
    • SMILES: C1(=CC=CC(F)=C1)C(CCNC)C1=CC=CC(F)=C1

Computed Properties

  • Exact Mass: 261.13301
  • Monoisotopic Mass: 261.132906
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • Density: 1.105
  • Boiling Point: 346°C at 760 mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.53
  • PSA: 12.03
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